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These application notes provide an overview and detailed protocols for the visualization of

Spindle Pole Bodies (SPBs), the yeast equivalent of the mammalian centrosome, a critical

organelle in cell division. The techniques described are essential for researchers in cell biology,

oncology, and drug development investigating the mechanisms of mitosis and identifying

potential therapeutic targets.

Introduction to Spindle Pole Body Visualization
The Spindle Pole Body (SPB) in yeast is a multilayered, cylindrical organelle embedded in the

nuclear envelope that functions as the primary microtubule-organizing center.[1][2] Visualizing

the SPB is crucial for understanding its duplication, assembly, and role in mitotic spindle

formation. Various techniques, ranging from high-resolution electron microscopy to dynamic

live-cell fluorescence imaging, are employed to study its structure and function.[1][2]

Electron Microscopy Techniques for High-
Resolution SPB Imaging
Electron microscopy (EM) provides unparalleled resolution for examining the ultrastructure of

the SPB.[1][3] Techniques like high-pressure freezing (HPF) followed by freeze-substitution

(FS) and electron tomography offer detailed three-dimensional views of the SPB's layered

architecture.[3][4][5]
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Experimental Workflow: Electron Microscopy of Yeast
SPBs
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Sample Preparation

Imaging & Analysis

Yeast Cell Culture

High-Pressure Freezing

Harvest mid-log phase cells

Freeze-Substitution

e.g., in acetone with OsO4

Resin Infiltration & Embedding

e.g., Epon or Lowicryl

Ultramicrotomy

Generate thin sections (70-200nm)

Transmission Electron Microscopy (TEM)

Electron Tomography (for 3D)

Tilt-series acquisition

Image Analysis & 3D Reconstruction
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Strain Preparation & Culture

Imaging & Analysis

Yeast Strain Engineering (e.g., Spc42-GFP)

Grow to Mid-Log Phase

Prepare Live-Cell Imaging Slide

Use agarose pad with nutrients

Fluorescence Microscopy

Image Acquisition (Time-lapse, Z-stack)

Image Analysis & Quantification

Measure fluorescence intensity, track position

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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